Linoleyl palmitate

• Molecular Formula: C34H64O2
• Molecular Weight: 504.9 g/mol
• InChI: InChI=1S/C34H64O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h11,13,17-18H,3-10,12,14-16,19-33H2,1-2H3/b13-11-,18-17-
• InChIKey: FRGROTDLFLPWAC-BCTRXSSUSA-N

Linoleyl Palmitate Technical Overview

Linoleyl palmitate (CAS: 914926-22-0) is a high molecular weight wax monoester (C34H64O2; MW: 504.87 g/mol) formed by the esterification of linoleyl alcohol and palmitic acid [1]. It exists as a solid at ambient room temperature, exhibiting low water solubility but solubility in organic solvents such as DMSO and ethanol [2]. This ester uniquely integrates a polyunsaturated C18:2 (linoleyl) alcohol moiety with a saturated C16:0 (palmitate) fatty acid chain [3].

1 Defined wax monoester for stratum corneum lipid matrix models

2 Linoleate-associated sensory profile research (low slip, non-greasy feel)

3 Substrate for fatty alcohol metabolism / wax synthase enzyme assays

• [1] SpectraBase. Linoleyl palmitate. John Wiley & Sons, Inc. View Source
• [2] Sima-Lab. Linoleyl Palmitate 914926-22-0 Product Specifications. View Source
• [3] LIPID MAPS. LMFA07010126: Linoleyl palmitate. View Source

Why Linoleyl Palmitate Is Irreplaceable

Despite belonging to the broader fatty acid ester class, linoleyl palmitate exhibits quantifiable differences in skin irritation potential, sensory profile, and molecular architecture compared to its closest structural analogs, namely isopropyl palmitate and other isopropyl esters. Substituting linoleyl palmitate with these alternatives is not equivalent and can lead to measurably different outcomes in formulation performance and user tolerance, as detailed in the quantitative evidence below [1][2][3].

Skin response Irritation potential may differ from isopropyl palmitate; linoleate esters have shown higher adverse skin reactions linked to peroxy values.

Sensory shift Linoleate moiety imparts lower slip and less oily end feel than palmitate esters, altering consumer-perceived texture.

Physical handling Solid wax ester vs. liquid isopropyl palmitate; requires heating or solvent for oil-phase incorporation.

• [1] Guillot JP, Martini MC, Giauffret JY, Gonnet JF, Guyot JY. Eye and skin irritation tests on the rabbit of several fatty acid esters. Int J Cosmet Sci. 1979;1(5):265-290. PMID: 19467074. View Source
• [2] SCC Online. Correlation of Skin Feel of Emollients to Their Chemical Structure. J Soc Cosmet Chem. 1971;22(10):645-654. View Source
• [3] FormulationBio. Isopropyl Palmitate Excipient Datasheet. View Source

Linoleyl Palmitate: Key Evidence

Skin Irritation vs. Isopropyl Palmitate

In a standardized rabbit skin irritation study of pure fatty acid esters, esters with linoleate moieties, including one isopropyl linoleate sample, were among those causing the greatest adverse skin reactions. Conversely, isopropyl palmitate was reported as among the best tolerated pure materials [1]. The study noted that adverse reactions for linoleates and oleates correlate with higher peroxy values [2].

Skin Irritation

Head-to-head

Classified among esters with greatest adverse skin reactions

Formulation-dependent irritation risk

Linked to higher peroxy values; isopropyl palmitate was among best tolerated

Evidence Dimension	Skin irritation potential (pure material)
Target Compound Data	Classified among esters causing 'greatest adverse skin reactions'
Comparator Or Baseline	Isopropyl palmitate classified as 'best tolerated' among 15 different fatty esters
Quantified Difference	Categorical difference in adverse reaction severity; adverse effects in linoleate esters linked to higher peroxy values.
Conditions	Rabbit skin irritation test; pure materials applied; French official methods.

Why This Matters

This data is critical for procurement in dermal or cosmetic applications, indicating that linoleyl palmitate may require careful formulation (e.g., lower concentrations, antioxidant addition) to mitigate irritation risks not posed by alternatives like isopropyl palmitate.

• [1] Guillot JP, Martini MC, Giauffret JY, Gonnet JF, Guyot JY. Eye and skin irritation tests on the rabbit of several fatty acid esters. Int J Cosmet Sci. 1979;1(5):265-290. PMID: 19467074. View Source
• [2] Guillot JP, Martini MC, Giauffret JY, Gonnet JF, Guyot JY. Eye and skin irritation tests on the rabbit of several fatty acid esters. Int J Cosmet Sci. 1979;1(5):265-290. PMID: 19467074. View Source

Sensory Profile vs. Isopropyl Esters

Sensory analysis of isopropyl esters provides a comparative framework for understanding linoleyl palmitate's profile. Among isopropyl esters, isopropyl linoleate exhibited a lower Initial Slip score (3.0) and a lower End Feel score (13.0) compared to isopropyl palmitate (Initial Slip: 4.0, End Feel: 17.0) [1]. This suggests that the linoleate moiety, when compared to palmitate, imparts a less oily, more draggy, and less luxurious final skin feel.

Sensory Profile

Class-level

Initial Slip 3.0 vs 4.0; End Feel 13.0 vs 17.0 (linoleate vs palmitate ester)

Lighter, less oily end feel

Inferred from isopropyl linoleate/isopropyl palmitate panel; class-level data

Evidence Dimension	Sensory attributes (Initial Slip and End Feel)
Target Compound Data	Class-level inference based on isopropyl linoleate: Initial Slip = 3.0 (scale 1-5), End Feel = 13.0 (scale 4-20)
Comparator Or Baseline	Isopropyl palmitate: Initial Slip = 4.0 (scale 1-5), End Feel = 17.0 (scale 4-20)
Quantified Difference	Isopropyl linoleate scores 1.0 lower on Initial Slip and 4.0 lower on End Feel than isopropyl palmitate.
Conditions	In vitro sensory panel assessment of pure esters.

Why This Matters

For formulators, this indicates that substituting linoleyl palmitate with a palmitate-based ester will alter the product's sensory signature, potentially impacting consumer acceptance.

• [1] SCC Online. Correlation of Skin Feel of Emollients to Their Chemical Structure. J Soc Cosmet Chem. 1971;22(10):645-654. View Source

Molecular Structure vs. Isopropyl Palmitate

Linoleyl palmitate is a wax monoester with a molecular weight of 504.87 g/mol, derived from a long-chain fatty alcohol (linoleyl, C18:2) and a long-chain fatty acid (palmitic, C16:0) . In contrast, isopropyl palmitate is a lower molecular weight ester (298.51 g/mol) formed from isopropyl alcohol (C3) and palmitic acid [1]. This fundamental difference in size and architecture dictates disparate physicochemical and formulation behaviors.

Molecular Weight

Specification review

504.87 vs 298.51 g/mol (69% higher)

Different volatility, viscosity, film-forming behavior

Wax monoester architecture vs simple isopropyl ester

Evidence Dimension	Molecular weight and structural complexity
Target Compound Data	Molecular Weight: 504.87 g/mol; Wax monoester from C18:2 alcohol and C16:0 acid.
Comparator Or Baseline	Isopropyl palmitate: Molecular Weight: 298.51 g/mol; Ester from C3 alcohol and C16:0 acid.
Quantified Difference	Linoleyl palmitate has a 69% higher molecular weight than isopropyl palmitate.
Conditions	N/A (calculated property)

Why This Matters

This large difference in molecular weight and structure means linoleyl palmitate cannot be used as a direct 1:1 replacement for isopropyl palmitate. It will exhibit different volatility, viscosity, and solubility, affecting product stability, film-forming properties, and release profiles.

• [1] FormulationBio. Isopropyl Palmitate Excipient Datasheet. View Source

Solid State vs. Liquid Isopropyl Palmitate

Linoleyl palmitate typically exists as a solid at ambient room temperature , which contrasts with the liquid state of the common emollient isopropyl palmitate (solidifies <16°C) [1]. This difference in physical state dictates different handling, processing, and formulation requirements.

Physical State

Specification review

Solid at ambient temperature (~20–25°C)

May require heating for oil-phase incorporation

Isopropyl palmitate remains liquid at same conditions

Evidence Dimension	Physical state at room temperature
Target Compound Data	Solid
Comparator Or Baseline	Isopropyl palmitate: Liquid (solidifies <16°C)
Quantified Difference	Categorical difference in physical state.
Conditions	Ambient room temperature (~20-25°C).

Why This Matters

The solid state of linoleyl palmitate may require heating for incorporation into oil phases or the use of specific solvents, impacting manufacturing process complexity and cost compared to a liquid alternative.

• [1] FormulationBio. Isopropyl Palmitate Excipient Datasheet. View Source

Linoleyl Palmitate Application Scenarios

Wax Ester Role in Skin Barrier Models

In research focused on the stratum corneum lipid matrix, linoleyl palmitate serves as a defined, high-purity wax ester component. Its structural similarity to naturally occurring wax esters makes it a valuable tool for building artificial skin barrier models. Its well-characterized physicochemical profile (solid state, specific MW) allows for controlled studies of lipid phase behavior and permeability, distinct from experiments using more common, lower molecular weight esters like isopropyl palmitate [1].

Sensory-Targeted Topical Formulations

Formulators seeking a specific, non-greasy sensory profile may find the class-level properties associated with linoleate esters advantageous. The data indicates that linoleate-containing esters offer lower initial slip and a lighter, less oily end feel compared to their palmitate counterparts . This makes linoleyl palmitate a candidate for oil-free or 'dry touch' products where the emollient feel of isopropyl palmitate might be perceived as too heavy.

Unsaturated Fatty Alcohol Ester Research

As a specific ester of linoleyl alcohol, linoleyl palmitate is a relevant compound for studies on the metabolism and biological roles of fatty alcohols. Its synthesis via palmitoyl-CoA and linoleyl alcohol is an established biochemical pathway . This makes it a more suitable substrate or standard for enzymatic assays involving wax synthase or fatty acyl-CoA reductase activities than a non-analogous ester like isopropyl palmitate.

Comparative Toxicology and Skin Irritation Studies

Given its documented potential for adverse skin reactions when used as a pure material , linoleyl palmitate is a valuable positive control or test compound in safety assessment studies. It can be used to investigate the mechanisms of ester-induced irritation, specifically the role of unsaturation and peroxide formation, in direct comparison to well-tolerated esters like isopropyl palmitate [1].

Application

Selection Property

Validation Focus

Skin barrier lipid matrix studies

Defined wax monoester composition

Phase behavior & permeability models

Sensory-oriented topical research

Linoleate-associated sensory attributes

Low-slip, non-greasy feel endpoints

Fatty alcohol metabolism assays

Linoleyl alcohol ester substrate

Wax synthase / reductase activity

Mechanistic skin irritation studies

Documented irritation response context

Peroxide-linked irritation mechanisms

• [1] FormulationBio. Isopropyl Palmitate Excipient Datasheet. View Source
• [2] SCC Online. Correlation of Skin Feel of Emollients to Their Chemical Structure. J Soc Cosmet Chem. 1971;22(10):645-654. View Source
• [3] BRENDA. Ligand Information: Linoleyl alcohol. View Source
• [4] Guillot JP, Martini MC, Giauffret JY, Gonnet JF, Guyot JY. Eye and skin irritation tests on the rabbit of several fatty acid esters. Int J Cosmet Sci. 1979;1(5):265-290. PMID: 19467074. View Source